(4-Ethyl-2-methylpyrimidin-5-yl)-thiomorpholin-4-ylmethanone

• IUPAC Name: (4-ethyl-2-methylpyrimidin-5-yl)-thiomorpholin-4-ylmethanone
• InChI: InChI=1S/C12H17N3OS/c1-3-11-10(8-13-9(2)14-11)12(16)15-4-6-17-7-5-15/h8H,3-7H2,1-2H3
• InChI Key: MPUMMKOBPQKGAA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=NC=C1C(=O)N2CCSCC2)C
• Molecular Formula: C12H17N3OS
• Molecular Weight: 251.35 g/mol

Description

(4-Ethyl-2-methylpyrimidin-5-yl)-thiomorpholin-4-ylmethanone is a chemical compound that has gained significant attention from researchers due to its potential applications in various fields. It is a pyrimidine derivative that has been synthesized using different methods.

Mechanism of Action

The mechanism of action of (4-Ethyl-2-methylpyrimidin-5-yl)-thiomorpholin-4-ylmethanone is not fully understood. However, it is believed to inhibit the activity of enzymes involved in DNA synthesis and repair, leading to the inhibition of cell growth and proliferation. It has also been suggested that it may induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that (4-Ethyl-2-methylpyrimidin-5-yl)-thiomorpholin-4-ylmethanone has low toxicity and does not cause significant harm to normal cells. It has been found to induce cell cycle arrest and inhibit the growth of cancer cells. It has also been shown to inhibit the replication of HIV-1 virus. Additionally, it has been found to have a low binding affinity to human serum albumin, which may contribute to its ability to penetrate cell membranes.

Advantages and Limitations for Lab Experiments

One of the advantages of using (4-Ethyl-2-methylpyrimidin-5-yl)-thiomorpholin-4-ylmethanone in lab experiments is its low toxicity and high selectivity towards cancer cells. It has also been found to have a low binding affinity to human serum albumin, which may contribute to its ability to penetrate cell membranes. However, one of the limitations is the lack of understanding of its mechanism of action, which may hinder its further development as a therapeutic agent.

Future Directions

There are several future directions for the research on (4-Ethyl-2-methylpyrimidin-5-yl)-thiomorpholin-4-ylmethanone. One direction is to further investigate its mechanism of action and identify the specific enzymes and pathways involved in its anticancer and antiviral properties. Another direction is to explore its potential use as a photosensitizer in photodynamic therapy. Additionally, further studies can be conducted to optimize the synthesis method and improve the yield and purity of the compound. Finally, more research is needed to evaluate its safety and efficacy in animal models and clinical trials.

Synthesis Methods

(4-Ethyl-2-methylpyrimidin-5-yl)-thiomorpholin-4-ylmethanone can be synthesized using different methods. One of the commonly used methods is the reaction of 4,5-diamino-2-ethyl-6-methylpyrimidine with thiomorpholine-4-carbonyl chloride in the presence of a base. Another method involves the reaction of 2-ethyl-4-methyl-5-pyrimidinecarboxylic acid with thiomorpholine-4-carbonyl chloride in the presence of a coupling reagent. The synthesis of this compound has been optimized to obtain high yields and purity.

Scientific Research Applications

(4-Ethyl-2-methylpyrimidin-5-yl)-thiomorpholin-4-ylmethanone has potential applications in scientific research. It has been studied for its anticancer properties and has shown promising results in inhibiting the growth of cancer cells. It has also been studied for its antiviral properties, specifically against HIV-1. Additionally, it has been studied for its potential use as a photosensitizer in photodynamic therapy.